Cas no 1251008-89-5 (cis-2-tert-butoxycarbonyl-2-azaspiro[5.5]undecane-9-carboxylic acid)
Technical Introduction:
cis-2-tert-Butoxycarbonyl-2-azaspiro[5.5]undecane-9-carboxylic acid is a spirocyclic compound featuring a Boc-protected secondary amine and a carboxylic acid functional group. Its rigid spiro[5.5]undecane scaffold imparts conformational stability, making it valuable for applications in medicinal chemistry and peptide mimetics. The Boc group ensures amine protection under standard conditions, while the carboxylic acid moiety allows for further derivatization. This compound is particularly useful as a building block in the synthesis of constrained analogs or bioactive molecules, where its structural features can enhance binding selectivity and metabolic stability. High purity and well-defined stereochemistry further support its utility in research and development.
![cis-2-tert-butoxycarbonyl-2-azaspiro[5.5]undecane-9-carboxylic acid structure](https://ossimg.kuujia.com/scimg/1251500/1251008-89-5x500.png)
1251008-89-5 structure
Product Name:cis-2-tert-butoxycarbonyl-2-azaspiro[5.5]undecane-9-carboxylic acid
CAS No:1251008-89-5
MF:C16H27NO4
MW:297.389885187149
MDL:MFCD18839241
CID:1068722
PubChem ID:56776969
Update Time:2025-06-07
cis-2-tert-butoxycarbonyl-2-azaspiro[5.5]undecane-9-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Azaspiro[5.5]undecane-2,9-dicarboxylic acid 2-tert-butyl ester
- 2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azaspiro[5.5]undecane-9-carboxylic acid
- cis-2-tert-butoxycarbonyl-2-azaspiro[5.5]undecane-9-carboxylic acid
- cis-2-(tert-Butoxycarbonyl)-2-azaspiro[5.5]undecane-9-carboxylic acid
- trans-2-boc-2-azaspiro[5.5]undecane-9-carboxylic acid
- 2-Boc-2-azaspiro[5.5]undecane-9-carboxylic acid
- MFCD18839241
- SCHEMBL18043861
- SY100003
- SB12257
- 4-Boc-4-azaspiro[5.5]undecane-9-carboxylic acid
- AMY33569
- CS-0148044
- 1638768-19-0
- J-508092
- 2-Azaspiro[5.5]undecane-2,9-dicarboxylicacid 2-tert-butyl ester
- AKOS015950297
- 2-[(tert-butoxy)carbonyl]-2-azaspiro[5.5]undecane-9-carboxylic acid
- 1352882-80-4
- CS-0184580
- PB33443
- BAC00889
- W-205212
- 1251008-89-5
- trans-2-tert-Butoxycarbonyl-2-azaspiro[5.5]undecane-9-carboxylic acid
- A852850
- cis-2-Boc-2-azaspiro[5.5]undecane-9-carboxylic acid
- CS-0052099
- 2-Azaspiro[5.5]undecan-2,9-dicarboxylic acid 2-tert-butyl ester
- 4-TERT-BUTOXYCARBONYL-4-AZASPIRO[5.5]UNDECANE-9-CARBOXYLIC ACID
- SB20750
- AS-34717
- 4-tert-Butoxycarbonyl-4-azaspiro[5.5]undecane-9-carboxylic acid 95+%
- DTXSID60718457
- CEC88280
- 2-(tert-butoxycarbonyl)-2-azaspiro[5.5]undecane-9-carboxylic acid
- trans-2-boc-2-azaspiro[5.5]undecane-9-carboxylicacid
-
- MDL： MFCD18839241
- Inchi： 1S/C16H27NO4/c1-15(2,3)21-14(20)17-10-4-7-16(11-17)8-5-12(6-9-16)13(18)19/h12H,4-11H2,1-3H3,(H,18,19)
- InChI Key： BNJCUGKGUFDPKL-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCCC2(C1)CCC(C(=O)O)CC2)=O
Computed Properties
- Exact Mass: 297.19400
- Monoisotopic Mass: 297.19400834g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 66.84000
- LogP: 3.21640
cis-2-tert-butoxycarbonyl-2-azaspiro[5.5]undecane-9-carboxylic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
cis-2-tert-butoxycarbonyl-2-azaspiro[5.5]undecane-9-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR315590-100mg |
2-(tert-Butoxycarbonyl)-2-azaspiro[5.5]undecane-9-carboxylic acid |
1251008-89-5 | 95+% | 100mg |
£274.00 | 2023-09-02 | |
| Apollo Scientific | OR315590-250mg |
2-(tert-Butoxycarbonyl)-2-azaspiro[5.5]undecane-9-carboxylic acid |
1251008-89-5 | 95+% | 250mg |
£438.00 | 2023-09-02 | |
| Chemenu | CM206509-250mg |
cis-2-(tert-Butoxycarbonyl)-2-azaspiro[5.5]undecane-9-carboxylic acid |
1251008-89-5 | 95% | 250mg |
$533 | 2021-08-04 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A883641-250mg |
2-Azaspiro[5.5]undecane-2,9-dicarboxylicacid 2-tert-butyl ester |
1251008-89-5 | 95% | 250mg |
￥4,929.00 | 2022-09-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A883641-1g |
2-Azaspiro[5.5]undecane-2,9-dicarboxylicacid 2-tert-butyl ester |
1251008-89-5 | 95% | 1g |
￥12,680.00 | 2022-09-29 | |
| TRC | A802830-10mg |
2-Azaspiro[5.5]undecane-2,9-dicarboxylic Acid 2-tert-Butyl Ester |
1251008-89-5 | 10mg |
$ 190.00 | 2023-04-19 | ||
| TRC | A802830-25mg |
2-Azaspiro[5.5]undecane-2,9-dicarboxylic Acid 2-tert-Butyl Ester |
1251008-89-5 | 25mg |
$ 374.00 | 2023-04-19 | ||
| TRC | A802830-50mg |
2-Azaspiro[5.5]undecane-2,9-dicarboxylic Acid 2-tert-Butyl Ester |
1251008-89-5 | 50mg |
$ 574.00 | 2023-04-19 | ||
| TRC | A802830-100mg |
2-Azaspiro[5.5]undecane-2,9-dicarboxylic Acid 2-tert-Butyl Ester |
1251008-89-5 | 100mg |
$ 821.00 | 2023-04-19 | ||
| abcr | AB312250-250 mg |
2-Azaspiro[5.5]undecane-2,9-dicarboxylic acid 2-tert-butyl ester, 95%; . |
1251008-89-5 | 95% | 250 mg |
€564.90 | 2023-07-19 |
cis-2-tert-butoxycarbonyl-2-azaspiro[5.5]undecane-9-carboxylic acid Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
1251008-89-5 (cis-2-tert-butoxycarbonyl-2-azaspiro[5.5]undecane-9-carboxylic acid) Related Products
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